Cas no 1806147-24-9 (2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806147-24-9
• MF: C₈H₈F₃N₃O₄
• MW: 267.16203212738
• CID: 4837446
• Update Time: 2025-07-01

2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3N3O4/c1-17-7-4(3-12)13-6(14(15)16)2-5(7)18-8(9,10)11/h2H,3,12H2,1H3
• InChI Key： YIUFAIGULUAZFJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(CN)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 103

Additional information on 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806147-24-9)

2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806147-24-9) is a specialized pyridine derivative with a unique structural framework, combining aminomethyl, methoxy, nitro, and trifluoromethoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its molecular formula, C₈H₈F₃N₃O₄, reflects a balance of lipophilicity and polarity, making it a versatile intermediate in synthetic chemistry.

The nitro group and trifluoromethoxy moiety in this compound are particularly noteworthy, as they are frequently explored in modern medicinal chemistry for their ability to modulate bioactivity and metabolic stability. Researchers often investigate such heterocyclic compounds for applications in central nervous system (CNS) drug development, given their potential to cross the blood-brain barrier. Recent studies have also highlighted the role of similar pyridine-based scaffolds in addressing antibiotic resistance, a hot topic in global health discussions.

From a synthetic perspective, 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine serves as a valuable precursor for multi-step organic synthesis. Its aminomethyl group allows for further derivatization via amide coupling or reductive amination, while the electron-withdrawing nitro and trifluoromethoxy groups influence the reactivity of the pyridine ring. This aligns with the growing demand for tailor-made intermediates in fragment-based drug design, a trend dominating pharmaceutical R&D.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like this. The trifluoromethoxy group, while pharmacologically advantageous, has sparked debates about sustainable fluorine incorporation in molecules. Innovators are now exploring catalytic methods to introduce such groups with reduced waste, responding to industry-wide calls for eco-friendly synthesis protocols. This compound's stability profile also makes it a candidate for flow chemistry applications, another cutting-edge area in process optimization.

Analytical characterization of CAS No. 1806147-24-9 typically involves advanced techniques like HPLC-MS and multinuclear NMR spectroscopy, with particular focus on the ¹⁹F NMR signal of the trifluoromethoxy group. Such data is crucial for quality control in contract research organizations (CROs), where this compound may be supplied as a custom synthesis product. The rise of AI-assisted molecular property prediction tools has further streamlined the study of its physicochemical parameters, including logP and solubility.

In material science, derivatives of this nitro-substituted pyridine have shown promise in organic electronic materials, particularly as electron-transport layers. The combination of methoxy and nitro groups creates interesting charge distribution patterns that could benefit optoelectronic devices—a field experiencing rapid growth due to demands for flexible displays and energy-efficient technologies. This multidisciplinary applicability positions the compound at the intersection of chemistry, biology, and materials engineering.

Regulatory aspects of 2-(Aminomethyl)-3-methoxy-6-nitro-4-(trifluoromethoxy)pyridine follow standard REACH compliance guidelines for research chemicals. While not classified as hazardous under current systems, proper laboratory handling protocols should always be observed when working with nitroaromatic compounds. The scientific community continues to monitor developments in chemical safety assessment methodologies that might affect such specialized intermediates.

The commercial availability of this compound through fine chemical suppliers has expanded significantly, reflecting its growing utility. Pricing structures often depend on scale-up feasibility and chromatographic purification requirements—key considerations for researchers comparing cost-effective synthesis routes. Recent patents referencing similar polyfunctionalized pyridines suggest sustained industrial interest, particularly in kinase inhibitor development and herbicide formulations.

Future research directions for CAS 1806147-24-9 may explore its bioconjugation potential or investigate its metabolic pathways using modern isotope labeling techniques. With the pharmaceutical industry's shift toward targeted therapies, such structurally diverse building blocks will likely remain in high demand. The compound's unique combination of substituents offers ample opportunities for structure-activity relationship (SAR) studies, particularly in addressing drug-resistant pathogens—a pressing challenge in contemporary healthcare.